(2E,4E)-2-(benzenesulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile

• IUPAC Name: (2E,4E)-2-(benzenesulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile
• InChI: InChI=1S/C18H15NO3S/c1-22-16-12-10-15(11-13-16)6-5-9-18(14-19)23(20,21)17-7-3-2-4-8-17/h2-13H,1H3/b6-5+,18-9+
• InChI Key: ZGPQETDNYPENIC-LTIZGNAXSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC=C(C#N)S(=O)(=O)C2=CC=CC=C2
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C=C(\C#N)/S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C18H15NO3S
• Molecular Weight: 325.4 g/mol

Description

(2E,4E)-2-(Benzenesulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile, also known as (2E,4E)-2-benzene-5-sulfonyl-4-methoxy-penta-2,4-dienenitrile, is a novel synthetic compound used in scientific research. It is a sulfur-containing molecule with a five-membered ring structure that contains a double bond between the two carbon atoms, and a methoxy group attached to the ring. This compound has been found to have a variety of applications in scientific research, including the study of biochemical and physiological effects. In

Scientific Research Applications

Catalysis and Polymerization

One study focused on the development of palladium aryl sulfonate phosphine catalysts for the copolymerization of acrylates with ethene, indicating the relevance of similar compounds in polymerization reactions. These catalysts can homopolymerize ethylene and copolymerize ethylene with acrylates or norbornenes, leading to high molecular weight polymers in high yields. This highlights the potential of related sulfonate compounds in catalyzing polymerization processes (Skupov et al., 2007).

Synthesis of Intermediates for Natural Products

Another study detailed the preparation of a key intermediate in the synthesis of strobilurin B, showcasing the use of related dienals in synthesizing natural product analogs. The study demonstrated a method to achieve high configurational purity and yield, emphasizing the importance of these compounds in the synthesis of complex molecules (Popovsky et al., 2012).

Photoluminescent Materials

Research into the synthesis of penta-2,4-dienenitriles through the Horner–Wadsworth–Emmons olefination of enones produced compounds that could serve as the basis for developing photoluminescent materials. This suggests that derivatives of "(2E,4E)-2-(benzenesulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile" could be explored for their photophysical properties, potentially leading to applications in optoelectronic devices (Bencke et al., 2017).

Drug Design and Bioactive Compounds

A study on the novel formation of iodobenzene derivatives from 1-(methylthio)-3-tosylhexa-1,3-dien-5-ynes via iodine-induced intramolecular cyclization indicated the utility of related compounds in the design and synthesis of bioactive molecules. This work demonstrates the potential of sulfonamide derivatives in the development of new chemical entities with possible pharmaceutical applications (Matsumoto et al., 2008).